7,8-Dimethoxy-3H-pyrimido[5,4-b]indole-4(5H)-thione

• Molecular Formula: C12H11N3O2S
• Molecular Weight: 261.30 g/mol
• IUPAC Name: 7,8-dimethoxy-1,5-dihydropyrimido[5,4-b]indole-4-thione
• InChI: InChI=1S/C12H11N3O2S/c1-16-8-3-6-7(4-9(8)17-2)15-11-10(6)13-5-14-12(11)18/h3-5,15H,1-2H3,(H,13,14,18)
• InChI Key: WYSGEQLCLIWXTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=C(N2)C(=S)N=CN3)OC

Description

7,8-Dimethoxy-3H-pyrimido[5,4-b]indole-4(5H)-thione is a heterocyclic compound that belongs to the class of pyrimidoindoles. These compounds are characterized by a fused ring system that includes both pyrimidine and indole moieties. The presence of methoxy groups at positions 7 and 8, along with a thione group at position 4, imparts unique chemical and biological properties to this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7,8-Dimethoxy-3H-pyrimido[5,4-b]indole-4(5H)-thione typically involves the annulation of a pyrimidine ring to an indole derivative. One common method includes the use of 2-aminoindoles as starting materials, which undergo a series of reactions including cyclization and functional group modifications . The reaction conditions often involve the use of catalysts such as ytterbium and reagents like benzoyl chlorides and terminal alkynes .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like chromatography can be employed to achieve industrial-scale production.

Chemical Reactions Analysis

Types of Reactions: 7,8-Dimethoxy-3H-pyrimido[5,4-b]indole-4(5H)-thione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thione group to a thiol or other reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the indole and pyrimidine rings.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Halogenating agents, alkylating agents, and nucleophiles are used under appropriate conditions.

Major Products: The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives of the parent compound.

Scientific Research Applications

7,8-Dimethoxy-3H-pyrimido[5,4-b]indole-4(5H)-thione has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a therapeutic agent, particularly in cardiovascular diseases due to its positive inotropic and chronotropic effects.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 7,8-Dimethoxy-3H-pyrimido[5,4-b]indole-4(5H)-thione involves the inhibition of cyclic nucleotide phosphodiesterase (PDE) activity . This inhibition leads to an increase in cyclic AMP (cAMP) levels, which in turn enhances cardiac contractility and heart rate. The compound’s effects are mediated through non-selective inhibition of various PDE isoenzymes, including types I, II, IV, and V .

Comparison with Similar Compounds

4-(4′-n-Butylaniline)-7,8-dimethoxy-5H-pyrimido[5,4-b]indole: This compound shares a similar core structure but has different substituents, leading to variations in biological activity.

Pyrimido[4,5-d]pyrimidines: These compounds have a similar bicyclic ring system but differ in the arrangement of nitrogen atoms and functional groups.

Uniqueness: 7,8-Dimethoxy-3H-pyrimido[5,4-b]indole-4(5H)-thione is unique due to its specific substitution pattern and the presence of a thione group, which imparts distinct chemical reactivity and biological activity compared to its analogs.